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Compound of Interest

Compound Name: Alloaromadendrene

Cat. No.: B1252756 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the disposal

of alloaromadendrene, a sesquiterpene found in various plants. While alloaromadendrene is

not classified as a hazardous substance under the Globally Harmonized System (GHS), it is

crucial to handle it with care due to potential irritant properties and the lack of extensive

toxicological data.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult your institution's specific

safety protocols and local regulations. The following are general guidelines for handling

alloaromadendrene:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves (such as nitrile), and a lab coat.[2]

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any potential vapors or aerosols.[2]

Avoid Contact: Prevent contact with skin and eyes.[3] In case of accidental contact, flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention if irritation persists.[2]
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Ingestion: Do not ingest. If swallowed, seek immediate medical attention. Do not induce

vomiting unless directed by medical personnel.[2]

Spills: In the event of a spill, absorb the material with an inert absorbent, such as sand,

diatomite, or universal binders. Collect the absorbed material and place it in a sealed

container for disposal.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for alloaromadendrene.

Property Value

Molecular Formula C₁₅H₂₄

Molecular Weight 204.35 g/mol

Boiling Point 257-267 °C

Flash Point 120 °C (248 °F)

Specific Gravity 0.923 g/mL at 20 °C

Refractive Index 1.501 at 20 °C

Water Solubility 0.07057 mg/L at 25 °C (estimated)

Data sourced from various chemical suppliers and databases.[3][4]

Step-by-Step Disposal Protocol
The primary method for the disposal of alloaromadendrene is to transfer it to a designated

chemical waste container for incineration or other approved disposal methods in accordance

with local, state, and federal regulations.[2] Do not dispose of alloaromadendrene down the

drain or in regular trash.

Experimental Protocol for Chemical Waste Collection:

Container Selection: Obtain a compatible and properly labeled chemical waste container

from your institution's environmental health and safety (EHS) office. The container should be
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made of a material that will not react with alloaromadendrene.

Labeling: Clearly label the waste container with "Alloaromadendrene Waste" and any other

information required by your institution, such as the concentration (if in solution) and the

date.

Transfer: Carefully transfer the alloaromadendrene waste into the designated container

using a funnel to prevent spills. If the alloaromadendrene is on a solid absorbent from a

spill cleanup, place the entire absorbent material into the container.

Sealing: Securely seal the container to prevent leakage or evaporation.

Storage: Store the sealed waste container in a designated, well-ventilated, and secondary

containment area away from incompatible materials while awaiting pickup by your

institution's EHS personnel.

Documentation: Complete any necessary waste disposal forms or logbooks as required by

your institution.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

alloaromadendrene.
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Caption: Workflow for the safe disposal of alloaromadendrene waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1252756?utm_src=pdf-body-img
https://www.benchchem.com/product/b1252756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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